Cas no 1005293-34-4 (4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005293-34-4
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5508278
• Update Time: 2025-05-20

4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C20H24N2O4S/c1-14(2)20(23)22-12-4-5-15-13-16(6-11-19(15)22)21-27(24,25)18-9-7-17(26-3)8-10-18/h6-11,13-14,21H,4-5,12H2,1-3H3
• InChI Key： LUFXGJLGIJXHBO-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C(C)C)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

4-Methoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl]Benzene-1-Sulfonamide: A Comprehensive Overview

4-Methoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl]Benzene-1-Sulfonamide is a complex organic compound with the CAS registry number 1005293-34-4. This compound belongs to the class of sulfonamides and features a tetrahydroquinoline backbone, which is a common structural motif in various pharmacological agents. The presence of the methoxy group and the sulfonamide functional group suggests potential applications in drug design, particularly in targeting specific biological pathways or enzymes.

The molecular structure of 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is characterized by its aromatic rings and the sulfonamide group (-SO₂NH), which is known for its ability to form hydrogen bonds. This property makes it a promising candidate for interactions with biological macromolecules such as proteins or nucleic acids. Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their stability and bioavailability.

One of the most notable aspects of this compound is its tetrahydroquinoline moiety. Tetrahydroquinolines are widely used in drug discovery due to their ability to modulate various receptor systems. The substitution pattern on the quinoline ring can significantly influence its pharmacokinetic properties, such as absorption and distribution. The 2-methylpropanoyl group attached to the quinoline ring adds further complexity to the molecule, potentially enhancing its lipophilicity and thus its ability to cross biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide with greater accuracy. Molecular docking studies have shown that this compound may exhibit affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and inflammation.

In terms of synthesis, 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The methoxy group on the benzene ring acts as an activating substituent, facilitating these reactions. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

The CAS number 1005293-34-4 is a unique identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be easily referenced in scientific literature and databases. This standardization is crucial for maintaining consistency in chemical nomenclature and facilitating collaboration among researchers worldwide.

Emerging research has also explored the potential of 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide as a lead compound for developing novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications. For instance, substituting the methoxy group with other electron-donating or withdrawing groups could alter its pharmacodynamic properties.

In conclusion, 4-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-Yl]Benzene-1-Sulfonamide (CAS No: 1005293-34-4) represents an intriguing compound with significant potential in medicinal chemistry. Its structural features and functional groups make it a valuable tool for exploring new drug targets and mechanisms. As research continues to uncover its full potential, this compound may play a pivotal role in advancing therapeutic interventions across various disease areas.